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Compound of Interest

Compound Name: ML115

Cat. No.: B159115

FOR IMMEDIATE USE BY RESEARCHERS, SCIENTISTS, AND DRUG DEVELOPMENT
PROFESSIONALS

This document provides essential safety and logistical information for the handling and disposal
of ML115, a potent and selective muscarinic M1 receptor antagonist. Adherence to these
guidelines is critical to ensure personal safety and maintain a secure laboratory environment.

Immediate Safety and Handling Precautions

ML115 is classified as a toxic and hazardous compound that can cause moderate to severe
irritation to the skin and eyes[1]. Handling should only be performed by personnel trained and
familiar with the management of potent active pharmaceutical ingredients[1].

Personal Protective Equipment (PPE)

A comprehensive personal protective equipment strategy is mandatory when working with
ML115. The following table summarizes the required PPE:
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PPE Category

Item

Specifications and Use

Eye Protection

Safety glasses with side-

shields or tightly fitting safety
goggles

Must be worn at all times to
protect from splashes. A face
shield is required if there is a

significant splash hazard.

Hand Protection

Chemical-resistant gloves

(e.g., nitrile)

Gloves must be inspected for
leaks before use and replaced
immediately if contaminated or

damaged.

Body Protection

Laboratory coat

A lab coat should be worn to
prevent skin contact and

protect clothing.

Respiratory Protection

NIOSH-certified respirator

Required when handling the
powder form of ML115 or if
there is a risk of aerosolization.

Hazard Identification and First Aid
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Hazard Description First Aid Measures

If Swallowed: Wash out mouth
with copious amounts of water
) and call a physician. If Inhaled:
o Harmful if swallowed or _ _
Toxicity ——— Move to fresh air. If breathing
inhaled.
is difficult, administer oxygen.
If breathing has stopped,

provide artificial respiration.

Skin Contact: Flush with
copious amounts of water and
remove contaminated clothing.
Call a physician. Eye Contact:
] Moderate to severe skin and Remove contact lenses if
ritant eye irritant. present. Flush with copious
amounts of water for at least
15 minutes, separating the
eyelids with fingers. Call a

physician.

Operational and Disposal Plans

Proper operational procedures and waste disposal are critical to mitigate the risks associated
with ML115.

Experimental Workflow

The following diagram outlines a typical workflow for an in-vitro experiment using ML115. This
generalized protocol should be adapted to specific experimental needs.

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b159115?utm_src=pdf-body
https://www.benchchem.com/product/b159115?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b159115?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Preparation
Grepare ML115 Stock SolutiorD (Cell Culture Preparatior)
Treatment

G’reat Cells with ML115

Analysis

Incubation

Data Analysis

Click to download full resolution via product page

A generalized workflow for an in-vitro experiment involving ML115.

Disposal Plan

All materials contaminated with ML115, including unused compounds, solutions, and
contaminated PPE, must be treated as hazardous waste.

e Segregation: Do not mix ML115 waste with other chemical waste streams unless
compatibility has been confirmed.

e Containment: Collect all solid and liquid waste in clearly labeled, sealed, and leak-proof
containers.
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e Labeling: The waste container must be labeled with "Hazardous Waste" and the full chemical
name "ML115".

o Disposal: Arrange for disposal through a licensed hazardous waste disposal company. Do
not dispose of ML115 down the drain or in regular trash.

Mechanism of Action: Muscarinic M1 Receptor
Antagonism

ML115 functions as a selective antagonist of the muscarinic acetylcholine receptor M1. These
receptors are G-protein coupled receptors (GPCRS) that play a significant role in the central
nervous system. The binding of the endogenous ligand, acetylcholine, to the M1 receptor
activates a signaling cascade. As an antagonist, ML115 blocks this activation.
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Signaling pathway of the muscarinic M1 receptor and the inhibitory action of ML115.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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